Cas no 1750-12-5 (4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole)

• Product Name: 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole
• CAS No: 1750-12-5
• MF: C₂H₆N₆S
• MW: 146.174236774445
• MDL: MFCD00003098
• CID: 41933
• PubChem ID: 24850011
• Update Time: 2025-10-29

4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-hydrazino-1,2,4-triazol-5-thiol
• AHMT
• 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole
• 4-Amino-3-Hydradzino-5-Mercapto-1,2,4-Triazole
• 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole [for Determination of Aldehydes]
• 4-?amino-?5-?hydrazinyl-?2,?4-?dihydro-3H-?1,?2,?4-?Triazole-?3-?thione
• 4-Amino-5-hydrazino-4H-1,2,4-triazole-3-thiol
• 3-hydrazino-4-amino-5-mercapto-1,2,4-triazole
• 4-Amino-3-hydrazino
• 4-AMino-3-hydrazino-1,2,4-triazole-5-thiol
• 4-amino-3-hydrazino-5-mercapto-1,2,4-triazol
• 4-AMino-5-hydrazino-1,2,4-triazole-3-thio
• 4-Amino-5-hydrazino-1,2,4-triazole-3-thiol
• 4-amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol
• 4-N-amino-3-hyrazino-5-thioxo-1,2,4-triazole
• L-Alanine Methyl ester hydrochloride
• PURPALD
• purpald tm
• Nsc12519
• PURPAID(R)
• PURPALD(R)
• AKOS B029009
• 4-Amino-3-hydrazino-
• [for DeterMination of Aldehydes]
• Purpald(R) >=99%
• 1,2,4-Triazolidin-3-one, 4-amino-5-thioxo-, hydrazone
• 1,2,4-Triazolidin-3-one, 4-amino-5-thioxo-, 3-hydrazone
• RDIMQHBOTMWMJA-UHFFFAOYSA-N
• NSC682569
• 3H-1,2,4-Triazole-3-thione, 4-amino-5-hydrazinyl-2,4-dihydro-
• 4-Amino
• 1,2,4-1H-Triazole-3-one-5(4H)-thione, 4-amino-, hydrazone
• 4-Amino-5-hydrazino-2,4-dihydro-3H-1,2,4-triazole-3-thione #
• 4-azanyl-3-diazanyl-1H-1,2,4-triazole-5-thione
• Q25323975
• AKOS000293129
• A811703
• EINECS 217-135-8
• 4-amino-5-hydrazinyl-4H-[1,2,4]triazole-3-thiol
• SCHEMBL37997
• 4-amino-5-hydrazino-3-mercapto-1,2,4-triazole
• 1,4-Triazolidin-3-one, 4-amino-5-thioxo-, 3-hydrazone
• 4-Amino-3-hydrazino-4h-[1,2,4]triazole-5-thiol
• NSC-49106
• A0956
• NSC812159
• UNII-L49PBF7WZF
• 4-amino-5-hydrazinyl-2,4-dihydro-3H-1,2,4-Triazole-3-thione
• NSC 49106
• MLS000762979
• NSC-812159
• MFCD00003098
• AI3-62547
• AM84614
• FT-0617495
• CHEMBL1531579
• 4-Amino-5-hydrazino-4H-[1,2,4]triazole-3-thiol
• 1750-12-5
• W-107848
• 4-amino-3-hydrazino-1H-1,2,4-triazole-5-thione
• .DELTA.2-1,2,4-Triazoline-5-thione, 4-amino-3-hydrazino-
• NSC-682569
• 4-Amino-5-thioxo-1,2,4-triazolidin-3-one hydrazone
• NSC 12519
• NSC-12519
• L49PBF7WZF
• AC-24651
• AHMT (hydrazone)
• Purpald(R), >=99%
• 4-amino-5-hydrazinylidene-1,2,4-triazolidine-3-thione
• NSC 12519; NSC 49106; NSC 682569; Purpald
• DTXSID1061944
• NCGC00246498-01
• SMR000438264
• NS00003825
• EN300-70549
• NSC49106
• 3-Hydrazino-4-amino-1,2,4-triazin-5-thione
• .DELTA.2-1,4-Triazoline-5-thione, 4-amino-3-hydrazino-
• AKOS015918150
• D93179
• 4-amino-3-hydrazinyl-1H-1,2,4-triazole-5-thione
• 4-Amino-5-hydrazino-2,4-dihydro-3H-1,2,4-triazole-3-thione
• FS-4234
• 4-Amino-5-hydrazono-(1,2,4)-triazolidine-3-thione
• delta2-1,2,4-Triazoline-5-thione, 4-amino-3-hydrazino-
• 1,2,4Triazolidin3one, 4amino5thioxo, 3hydrazone
• 3H1,2,4Triazole3thione, 4amino5hydrazinyl2,4dihydro
• HY-D0906
• STK744362
• 1,2,4Triazolidin3one, 4amino5thioxo, hydrazone
• delta21,2,4Triazoline5thione, 4amino3hydrazino (8CI)
• delta21,2,4Triazoline5thione, 4amino3hydrazino
• BBL027417
• DTXCID6035572
• 4H-1,2,4-triazole-3-thiol, 4-amino-5-hydrazino-
• CS-0015225
• 4-amino-5-hydrazinyl-2h-1,2,4-triazole-3(4h)-thione
• 4-amino-5-hydrazinyl-2H-1,2,4-triazole-3-thione
• ALBB-013900
• 4Amino5hydrazino1,2,4triazole3thiol
• 4Amino5thioxo1,2,4triazolidin3one hydrazone
• DB-043998
• STL577166
• FA11801
• 217-135-8

• MDL： MFCD00003098
• Inchi： 1S/C2H6N6S/c3-5-1-6-7-2(9)8(1)4/h3-4H2,(H,5,6)(H,7,9)
• InChI Key： RDIMQHBOTMWMJA-UHFFFAOYSA-N
• SMILES： S=C1NN=C(NN)N1N
• BRN： 134867

Computed Properties

• Exact Mass: 146.03700
• Monoisotopic Mass: 146.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -1.1
• Topological Polar Surface Area: 124

Experimental Properties

• Color/Form: White or light brown solid with foul smell
• Density: 2.3100
• Melting Point: 228-230 °C (dec.) (lit.)
• Boiling Point: 275 °C at 760 mmHg
• Flash Point: 120.1 °C
• Solubility: Soluble in Dimethyl sulfoxide. (DMSO)
• PSA: 133.58000
• LogP: -0.07930
• Solubility: Not determined

4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：1325
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：4.1
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：4.1
• HazardClass：4.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole

4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole: A Comprehensive Overview

4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole, also known by its CAS number CAS No. 1750-12-5, is a heterocyclic compound with a triazole ring system. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including materials science, pharmaceuticals, and catalysis. The structure of this compound is characterized by the presence of amino (-NH₂), hydrazino (-NHNH₂), and mercapto (-SH) groups attached to the triazole ring, which endows it with versatile reactivity and functionalization capabilities.

The synthesis of 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole typically involves multi-step reactions that exploit the nucleophilic aromatic substitution chemistry of triazoles. Recent studies have focused on optimizing the synthesis conditions to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and green chemistry approaches to make the process more efficient and environmentally friendly.

The structural features of this compound make it an excellent candidate for various applications. The amino group provides nucleophilic character, while the hydrazino group enhances its ability to act as a reducing agent or ligand in coordination chemistry. The mercapto group further adds versatility by enabling thiol-based reactions such as thiol-Michael additions or thiol-disulfide exchange reactions.

In terms of applications, 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole has been extensively studied for its potential in drug design. Its ability to form hydrogen bonds and coordinate with metal ions makes it a promising scaffold for developing bioactive molecules targeting various therapeutic areas such as cancer, inflammation, and infectious diseases.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with biological targets at an atomic level. These studies have provided insights into its binding modes and pharmacokinetic properties, paving the way for rational drug design strategies.

Beyond pharmaceuticals, this compound has also found applications in materials science. For example, it has been used as a building block for constructing metallo-supramolecular architectures and functional polymers. Its ability to act as a versatile ligand has made it valuable in the development of catalysts for organic transformations.

In conclusion, 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole is a multifaceted compound with a wide range of applications across different scientific disciplines. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in modern chemical research.